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Compound of Interest

(3-methyl-1H-pyrazol-1-yl)acetic
Compound Name: d
aci

Cat. No.: B070212

An In-Depth Technical Guide to the Physicochemical Properties of (3-methyl-1H-pyrazol-1-
yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the essential physicochemical properties of
(3-methyl-1H-pyrazol-1-yl)acetic acid, a heterocyclic compound of increasing interest in
medicinal chemistry and drug discovery. The insights and methodologies detailed herein are
curated to empower researchers in their pursuit of novel therapeutics. Pyrazole derivatives are
known for their wide range of biological activities, and a thorough understanding of their
fundamental properties is paramount for successful drug development.[1]

Molecular and Fundamental Characteristics

(3-methyl-1H-pyrazol-1-yl)acetic acid is a derivative of pyrazole, a five-membered aromatic
heterocycle containing two adjacent nitrogen atoms. The presence of the carboxylic acid
moiety and the methyl-substituted pyrazole ring imparts specific characteristics that are crucial
for its biological activity and formulation development.

Chemical Structure and Identification

e IUPAC Name: (3-methyl-1H-pyrazol-1-yl)acetic acid[2]
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e CAS Number: 180741-30-4[2]

¢ Molecular Formula: CeHsN202[2]

¢ Molecular Weight: 140.14 g/mol [3]
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Reactants

Hydrazine Derivative 1,3-Dicarbonyl Compound
(e.g., Hydrazinoacetic acid ethyl ester) (e.g., Acetylacetaldehyde)

Rea#tion
y'd

Cyclocondensation

Intermediate

Y
Ethyl (3-methyl-1H-pyrazol-1-yl)acetate

Final Step
Y

Ester Hydrolysis

Product

(3-methyl-1H-pyrazol-1-yl)acetic acid
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Experimental Setup

Solution of Compound in Water/Co-solvent

Standardized Acid/Base Titrant

pH Electrode or UV-Vis Spectrophotometer

e

Procedure
\

Incremental addition of titrant

y /

Record pH and/or Absorbance

Data A‘;lalysis

Plot Titration Curve (pH vs. Volume or Absorbance vs. pH)

\ 4

Determine Inflection Point

Re
\

ult
y

pKa = pH at half-equivalence point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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